N-(thiophen-2-ylmethyl)benzamide
Overview
Description
“N-(thiophen-2-ylmethyl)benzamide” is a chemical compound . It is also known as "Benzamide, N-(2-thienylmethyl)-" . The molecular formula of this compound is C12H11NOS .
Synthesis Analysis
The synthesis of “N-(thiophen-2-ylmethyl)benzamide” can be achieved through various methods. One such method involves the use of acyl chlorides and heterocyclic amine derivatives . Another method involves the use of 2-Thiophenemethanol and Benzamide .Molecular Structure Analysis
The molecular weight of “N-(thiophen-2-ylmethyl)benzamide” is 217.29 . The InChI code for this compound is 1S/C12H12N2OS/c13-10-5-3-9 (4-6-10)12 (15)14-8-11-2-1-7-16-11/h1-7H,8,13H2, (H,14,15) .Physical And Chemical Properties Analysis
“N-(thiophen-2-ylmethyl)benzamide” has a molecular weight of 217.29 . The InChI code for this compound is 1S/C12H12N2OS/c13-10-5-3-9 (4-6-10)12 (15)14-8-11-2-1-7-16-11/h1-7H,8,13H2, (H,14,15) .Scientific Research Applications
Crystal Structure Analysis
The compound 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide has been synthesized and analyzed using X-ray diffraction, revealing its crystal structure in the monoclinic space group. This study contributes to the understanding of the molecular geometry and interactions of similar compounds (Sharma et al., 2016).
Antimicrobial Activity
N-(thiophen-2-ylmethyl)thiophene-2-carboxamide has demonstrated effective antibacterial activity against a range of microorganisms. This suggests potential applications in developing new antimicrobial agents (Cakmak et al., 2022).
Synthesis and Optimization
The synthesis process of related benzamide derivatives has been studied, providing insights into optimizing production methods for pharmaceutical applications. This includes exploring various synthesis routes and characterizing the final products (Wang et al., 2008).
Pharmacological Potential
Research on substituted benzamides, like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, has shown promising results in inhibiting histone deacetylases, indicating potential use in cancer treatment (Zhou et al., 2008).
Corrosion Inhibition
A study on 4-((thiophene-2-ylmethylene)amino)benzamide revealed its high efficiency as a corrosion inhibitor for mild steel in acidic conditions. This opens avenues for its application in industrial corrosion protection (Tezcan et al., 2018).
Anticancer Activity
Derivatives of N-(thiophen-2-ylmethyl)benzamide have been synthesized and tested for anticancer activity. Some compounds displayed higher activity than reference drugs, suggesting their potential in cancer therapy (Ravinaik et al., 2021).
properties
IUPAC Name |
N-(thiophen-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NOS/c14-12(10-5-2-1-3-6-10)13-9-11-7-4-8-15-11/h1-8H,9H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUHDXDZZNBMHCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352299 |
Source
|
| Record name | N-(thiophen-2-ylmethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(thiophen-2-ylmethyl)benzamide | |
CAS RN |
4595-96-4 |
Source
|
| Record name | N-(thiophen-2-ylmethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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